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Introduction

TDI-011536 is a potent and specific small molecule inhibitor of Large Tumor Suppressor
Kinases 1 and 2 (Lats1/2), key components of the Hippo signaling pathway.[1][2][3] This
pathway plays a crucial role in regulating organ size, cell proliferation, and apoptosis. By
inhibiting Lats kinases, TDI-011536 prevents the phosphorylation of the transcriptional co-
activator Yes-associated protein (Yap), leading to its nuclear translocation and the activation of
pro-proliferative gene expression.[2][3][4] These application notes provide detailed protocols for
utilizing TDI-011536 in cell culture to study Hippo pathway inhibition and induce cellular
proliferation.

Mechanism of Action

TDI-011536 acts as an ATP-competitive inhibitor of Lats1/2 kinases.[5] Inhibition of Lats1/2 by
TDI-011536 disrupts the Hippo signaling cascade, which normally phosphorylates and
inactivates Yap. The dephosphorylated Yap translocates to the nucleus, where it binds to TEAD
family transcription factors to induce the expression of genes that promote cell cycle
progression and proliferation.[2][3]
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Caption: Signaling pathway of TDI-011536 in the Hippo pathway.

Data Presentation
In Vitro Efficacy of TDI-011536
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Parameter Value Cell System/Assay  Reference
Enzymatic Assay
Lats1 ICso 0.76 nM [1][5]
(ATP at 2 mM)
Yap Phosphorylation
10 nM Cell-based Assay [5]
ECso
) Human Retinal
Yap Phosphorylation ]
] ~80% Organoids (3 uM, [2][5][6]
Reduction
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) Human Retinal
Miller Glia

Proliferation

10-fold increase

days)

Organoids (3 uM, 5 [21[7]

: : " [ inhibitor

TDI-011536 (3

Parameter
uM)

TRULI (10 pM)

Cell System Reference

Yap

Phosphorylation ~80%

Reduction

~30%

Human Retinal

Organoids (24h) [2lielts]

Miller Glia

Proliferation

10-fold increase

~5-fold increase

Human Retinal
Organoids (5 [21[7]
days)

Experimental Protocols
Protocol 1: Assessment of Yap Phosphorylation in Cell

Culture

This protocol describes the treatment of a cell line with TDI-011536 to assess the inhibition of

Yap phosphorylation via Western blotting.

Materials:

e Cells of interest (e.g., HEK293 cells, retinal pigment epithelium cells)
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o Complete cell culture medium

e TDI-011536 (stock solution in DMSO, e.g., 10 mM)

o Phosphate-buffered saline (PBS)

 Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors
o BCA protein assay kit

o SDS-PAGE gels and running buffer

» Transfer buffer and nitrocellulose or PVDF membranes

 Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

e Primary antibodies: anti-pYap (Ser127), anti-Yap, anti-GAPDH (loading control)
o HRP-conjugated secondary antibody

e Chemiluminescent substrate

Procedure:

o Cell Seeding: Seed cells in a 6-well plate at a density that will result in 70-80% confluency on
the day of treatment.

e Cell Treatment:

o Prepare working solutions of TDI-011536 in complete culture medium from the DMSO
stock. A final concentration of 3 uM is a good starting point based on published data.[2][5]

[6]

o Include a vehicle control (DMSO) at the same final concentration as the TDI-011536-
treated wells.

o Aspirate the old medium and add the medium containing TDI-011536 or vehicle.

o Incubate for 24 hours.[2][8]
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e Cell Lysis:

Wash cells twice with ice-cold PBS.

o

[¢]

Add 100-200 pL of ice-cold lysis buffer to each well and scrape the cells.

Incubate on ice for 30 minutes, vortexing occasionally.

[¢]

[e]

Centrifuge at 14,000 x g for 15 minutes at 4°C to pellet cell debris.
e Protein Quantification:

o Determine the protein concentration of the supernatant using a BCA assay.
o Western Blotting:

o Normalize protein amounts and prepare samples for SDS-PAGE.

Perform SDS-PAGE, transfer to a membrane, and block for 1 hour at room temperature.

o

[¢]

Incubate the membrane with primary antibodies overnight at 4°C.

o

Wash the membrane and incubate with the appropriate HRP-conjugated secondary
antibody for 1 hour at room temperature.

Wash the membrane and detect the signal using a chemiluminescent substrate.

[¢]

e Analysis: Quantify the band intensities for p-Yap and total Yap. The ratio of p-Yap to total Yap
should decrease upon treatment with TDI-011536.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b10831577#tdi-011536-experimental-protocol-for-cell-
culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b10831577#tdi-011536-experimental-protocol-for-cell-culture
https://www.benchchem.com/product/b10831577#tdi-011536-experimental-protocol-for-cell-culture
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10831577?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10831577?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

